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Compound of Interest

Compound Name: Styrene acrylonitrile

Cat. No.: B1196111

In the selection of materials for electronic enclosures, both Styrene Acrylonitrile (SAN) and
Polycarbonate (PC) are prominent thermoplastic candidates, each offering a distinct profile of
properties. This guide provides an objective comparison of their performance characteristics,
supported by quantitative data and detailed experimental protocols, to aid researchers,
scientists, and drug development professionals in making informed material choices for their
specific applications.

Performance Data Summary

The following table summarizes the key performance indicators for Styrene Acrylonitrile and
Polycarbonate, offering a clear, quantitative comparison.
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Styrene ASTM/UL Test
Property L Polycarbonate (PC)

Acrylonitrile (SAN) Method
Mechanical
Izod Impact Strength

23 - 60 J/m[1] 140 - 440 J/m[1] ASTM D256
(Notched)
Tensile Strength 74 - 130 MPa[1] 66 - 160 MPa[1] ASTM D638
Flexural Modulus 3.8- 13 GPa[1] 2.3-10 GPa[1] ASTM D790
Thermal
Heat Deflection
Temperature @ 1.8 80 -100°C 125 - 140 °C ASTM D648
MPa
Physical
Water Absorption (24

~0.2%[2] ~0.15%][3] ASTM D570
hrs)
Flammability
UL94 Flame Rating HB V-0 to V-2 UL 94
Economic

Approx. Cost $1.15 - $1.82 / kg[4] $1.90 - $3.10 / kg[5] -

Key Performance Comparison

Impact Resistance: Polycarbonate exhibits significantly higher impact strength compared to
Styrene Acrylonitrile, making it the preferred choice for enclosures that may be subjected to
physical shock or potential impact.[1] This superior toughness is a critical factor in protecting
sensitive electronic components.

Thermal Stability: Polycarbonate also demonstrates a higher heat deflection temperature,
indicating better dimensional stability and mechanical performance at elevated temperatures.
This is a crucial consideration for electronic devices that generate significant heat during
operation.
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Chemical Resistance: SAN generally offers good resistance to a range of chemicals.[6]
Polycarbonate is resistant to many oils, acids, and detergents but can be susceptible to
damage from certain organic solvents, and alkaline solutions.[7][8]

UV Resistance: While standard grades of both materials may have limited UV resistance, UV-
stabilized grades of Polycarbonate are readily available and recommended for outdoor
applications to prevent yellowing and degradation of mechanical properties.[9] SAN's UV
resistance is generally considered inferior to that of acrylic.[10]

Flammability: Polycarbonate typically offers better flame retardant properties, with many grades
achieving a UL94 V-0 or V-2 rating, meaning it will self-extinguish after ignition.[11][12][13][14]
Standard SAN has a UL94 HB rating, indicating it is slow-burning on a horizontal specimen.

Cost: Styrene Acrylonitrile is a more cost-effective option than Polycarbonate.[4][5] This can
be a significant factor in high-volume production where material cost is a primary driver.

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below to ensure a
comprehensive understanding of the data presented.

ASTM D256: I1zod Pendulum Impact Resistance of
Plastics

This test determines the impact resistance of a material by measuring the energy absorbed by
a notched specimen when struck by a swinging pendulum.

Specimen Preparation:

» Test specimens are either injection molded or machined to standard dimensions, typically
63.5mm x 12.7 mm x 3.2 mm.

e AV-shaped notch is machined into the specimen to create a stress concentration point.

Procedure:
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e The notched specimen is securely clamped in a vertical cantilevered position in the test
apparatus.

e A pendulum of a specified weight is raised to a predetermined height and then released.
e The pendulum swings down, striking and fracturing the specimen at the notch.

e The energy absorbed by the specimen is calculated from the height to which the pendulum
swings after impact.

e The result is expressed in Joules per meter (J/m) of notch width.

ASTM D638: Tensile Properties of Plastics

This method is used to determine the tensile properties of plastics, including tensile strength,
modulus of elasticity, and elongation.

Specimen Preparation:

o Dumbbell-shaped specimens are either injection molded or machined from a sheet of the
material.

e The dimensions of the specimen are standardized to ensure consistent results.
Procedure:

e The specimen is mounted in the grips of a universal testing machine.

e An extensometer is attached to the specimen to measure elongation.

o Atensile load is applied to the specimen at a constant rate of crosshead movement until the
specimen fractures.

o The force and elongation are continuously recorded throughout the test.

e From this data, a stress-strain curve is generated, from which the tensile strength, modulus,
and elongation at break are determined.[4]
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ASTM D648: Deflection Temperature of Plastics Under
Flexural Load (HDT)

This test determines the temperature at which a plastic specimen deforms under a specified
load.

Specimen Preparation:

e Arectangular test bar of specified dimensions is prepared.

Procedure:

e The test specimen is placed on two supports in a three-point bending configuration.

e A constant load, typically 0.455 MPa or 1.82 MPa, is applied to the center of the specimen.

e The specimen is then immersed in a controlled temperature bath, and the temperature is
increased at a uniform rate of 2°C per minute.

o The temperature at which the specimen deflects by a specified distance (typically 0.25 mm)
is recorded as the heat deflection temperature.

ASTM D570: Water Absorption of Plastics

This method determines the relative rate of water absorption by plastics when immersed in
water.

Procedure:

The test specimens are first dried in an oven and then weighed.[9]

e The specimens are then immersed in distilled water at a specified temperature (e.g., 23°C)
for a set period (e.g., 24 hours).[9]

o After immersion, the specimens are removed, patted dry with a lint-free cloth, and re-
weighed.[9]

e The percentage increase in weight is calculated and reported as the water absorption.[9]
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UL 94: Flammability of Plastic Materials for Parts in
Devices and Appliances

This standard classifies plastics according to their burning characteristics. The vertical burn test
(V-0, V-1, V-2) is more stringent than the horizontal burn test (HB).

Vertical Burn Test Procedure (V-0, V-1, V-2):

A rectangular test specimen is held vertically by a clamp at its upper end.

e Aburner flame is applied to the lower end of the specimen for 10 seconds and then
removed.

e The duration of flaming after the first flame application is recorded.

» Immediately after the flaming of the specimen ceases, the flame is reapplied for another 10
seconds and then removed.

» The duration of flaming and glowing after the second flame application is recorded.

o Alayer of cotton is placed below the specimen to determine if any dripping particles are
flaming.

e The material is classified as V-0, V-1, or V-2 based on the flaming and glowing times and
whether the cotton is ignited by dripping particles.

Material Selection Pathway

The following diagram illustrates a simplified decision-making process for selecting between
Styrene Acrylonitrile and Polycarbonate for electronic enclosures based on key application
requirements.
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Caption: Material selection flowchart for electronic enclosures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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